molecular formula C32H23FN2O2 B11508439 [1-(2-fluorobenzyl)-1H-benzimidazol-2-yl](phenyl)methyl naphthalene-1-carboxylate

[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl](phenyl)methyl naphthalene-1-carboxylate

Cat. No.: B11508439
M. Wt: 486.5 g/mol
InChI Key: GOLOILXZJBAMCK-UHFFFAOYSA-N
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Description

{1-[(2-FLUOROPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}(PHENYL)METHYL NAPHTHALENE-1-CARBOXYLATE is a complex organic compound that belongs to the class of benzodiazole derivatives This compound is characterized by the presence of a fluorophenyl group, a benzodiazole ring, and a naphthalene carboxylate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-[(2-FLUOROPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}(PHENYL)METHYL NAPHTHALENE-1-CARBOXYLATE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

    Formation of the Benzodiazole Ring: This can be achieved through the cyclization of o-phenylenediamine with a suitable carboxylic acid derivative under acidic conditions.

    Introduction of the Fluorophenyl Group: This step involves the nucleophilic substitution reaction where a fluorophenyl methyl halide reacts with the benzodiazole intermediate.

    Coupling with Naphthalene Carboxylate: The final step involves the esterification reaction between the benzodiazole derivative and naphthalene-1-carboxylic acid in the presence of a dehydrating agent like DCC (dicyclohexylcarbodiimide).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis systems, and stringent control of reaction parameters to ensure high yield and purity.

Properties

Molecular Formula

C32H23FN2O2

Molecular Weight

486.5 g/mol

IUPAC Name

[[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]-phenylmethyl] naphthalene-1-carboxylate

InChI

InChI=1S/C32H23FN2O2/c33-27-18-7-5-14-24(27)21-35-29-20-9-8-19-28(29)34-31(35)30(23-12-2-1-3-13-23)37-32(36)26-17-10-15-22-11-4-6-16-25(22)26/h1-20,30H,21H2

InChI Key

GOLOILXZJBAMCK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=NC3=CC=CC=C3N2CC4=CC=CC=C4F)OC(=O)C5=CC=CC6=CC=CC=C65

Origin of Product

United States

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